Cas no 370846-19-8 (2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}-N-phenylacetamide)

• Product Name: 2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}-N-phenylacetamide
• CAS No: 370846-19-8
• MF: C₂₂H₂₁N₃O₄S
• MW: 423.484843969345
• CID: 6005341
• PubChem ID: 3693000
• Update Time: 2025-10-23

2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}-N-phenylacetamide
• 2-((3-cyano-4-(3,4-dimethoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl)thio)-N-phenylacetamide
• Acetamide, 2-[[3-cyano-4-(3,4-dimethoxyphenyl)-1,4,5,6-tetrahydro-6-oxo-2-pyridinyl]thio]-N-phenyl-
• ChemDiv1_028557
• F1155-0127
• Oprea1_352637
• AKOS005698652
• AKOS021996917
• SR-01000484549
• Oprea1_335871
• 2-{[3-cyano-4-(3,4-dimethoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}-N-phenylacetamide
• AKOS001644679
• 2-[[5-cyano-4-(3,4-dimethoxyphenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]-N-phenylacetamide
• SR-01000484549-1
• 2-{[3-cyano-4-(3,4-dimethoxyphenyl)-6-hydroxy-4,5-dihydropyridin-2-yl]sulfanyl}-N-phenylacetamide
• 370846-19-8
• HMS668C01

• Inchi： 1S/C22H21N3O4S/c1-28-18-9-8-14(10-19(18)29-2)16-11-20(26)25-22(17(16)12-23)30-13-21(27)24-15-6-4-3-5-7-15/h3-10,16H,11,13H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key： IZYBSZHFPRFCIQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1NC(=O)CC(C2=CC=C(OC)C(OC)=C2)C=1C#N

Computed Properties

• Exact Mass: 423.12527733g/mol
• Monoisotopic Mass: 423.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 703.2±60.0 °C(Predicted)
• pka: 11.24±0.70(Predicted)

Additional information on 2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}-N-phenylacetamide

Introduction to 2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}-N-phenylacetamide (CAS No. 370846-19-8)

2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}-N-phenylacetamide (CAS No. 370846-19-8) is a complex organic compound with significant potential in various fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfanyl derivatives and is characterized by its unique structural features, including a cyano group, dimethoxyphenyl moiety, and an acetamide functional group. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}-N-phenylacetamide is particularly noteworthy for its complexity and the presence of multiple functional groups. The cyano group (-CN) is known for its ability to participate in various chemical reactions and can influence the compound's reactivity and stability. The dimethoxyphenyl moiety (-OCH₃) adds to the compound's lipophilicity and can enhance its ability to cross biological membranes. The acetamide group (-CONHPh) imparts additional functionality and can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in the study of 2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}-N-phenylacetamide due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective activities. For instance, studies have demonstrated that it can inhibit the activity of specific enzymes involved in inflammatory pathways and can induce apoptosis in cancer cells.

The anti-inflammatory properties of 2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}-N-phenylacetamide have been extensively investigated. In vitro experiments have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This makes it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In the context of cancer research, 2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}-N-phenylacetamide has shown promising results in preclinical studies. It has been found to selectively target cancer cells by inducing apoptosis through the activation of caspase pathways. Additionally, it can inhibit cell proliferation by interfering with key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that this compound could be a valuable addition to the arsenal of anti-cancer drugs.

Beyond its anti-inflammatory and anti-cancer properties, 2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}-N-phenylacetamide has also been explored for its neuroprotective effects. Preclinical studies have indicated that it can protect neurons from oxidative stress and prevent neurodegeneration in models of Alzheimer's disease and Parkinson's disease. The mechanism behind these neuroprotective effects is thought to involve the modulation of mitochondrial function and the reduction of oxidative damage.

The synthesis of 2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-o xo -1 , 4 , 5 , 6 -tetrahydropyridin - 2 - ylsulfanyl } - N - phen yl acet amide strong > is a complex process that requires careful control of reaction conditions to ensure high yields and purity. Various synthetic routes have been developed to optimize the production of this compound. One common approach involves the condensation of 3-cyanothiophene with 3,4-dimethoxybenzaldehyde followed by cyclization to form the tetrahydropyridine ring. Subsequent functionalization steps are then used to introduce the acetamide group.

In terms of safety and toxicity profiles, preliminary studies suggest that 2-{3-cyano - 4 -( 3 , 4 -dimeth oxy phen yl ) - 6 - ox o - 1 , 4 , 5 , 6 -tet rahydro pyri din - 2 - ylsul fan yl } - N - phen yl aceta mide strong > exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its pharmacokinetics and potential side effects in humans.

The future prospects for 2-{3-cyano - 4 -( 3 , 4 -dimeth oxy phen yl ) - 6 - ox o - 1 , 4 , 5 , 6 -tet rahydro pyri din - 2 - ylsul fan yl } - N - phen yl aceta mide strong > are promising. Ongoing clinical trials are evaluating its efficacy in treating various diseases such as cancer and neurodegenerative disorders. Additionally, efforts are being made to develop more potent analogs with improved pharmacological properties.

In conclusion,< strong > 2-{3-cyan o - 4 -( 3 , 4 -dim eth oxy phen yl ) - 6 - ox o - 1 , 4 , 5 , 6 -tet rahydro pyri din - 2 - ylsul fan yl } - N - phen yl aceta mide strong > (CAS No. 370846–19–8) represents a significant advancement in medicinal chemistry with broad applications in drug discovery. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development. p >